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Compound of Interest

Compound Name: 2-Methyl-3-heptanol

Cat. No.: B094098

An In-depth Technical Guide to the Thermodynamic Properties and Phase Change Data of 2-
Methyl-3-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic and phase
change properties of 2-Methyl-3-heptanol (CAS No: 18720-62-2). The information is compiled
from various scientific databases and is intended to support research, development, and drug
discovery activities where this compound may be used as a solvent, intermediate, or reference
substance.

Physicochemical and Thermodynamic Properties

The following tables summarize the key quantitative data for 2-Methyl-3-heptanol. These
values have been aggregated from multiple sources to provide a comparative overview.

Table 1: General Physicochemical Properties of 2-Methyl-3-heptanol
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Property Value Source(s)
Molecular Formula CsH1s0 [1112]
Molecular Weight 130.23 g/mol [3114]
Colorless to pale yellow clear
Appearance o [5]
liquid (est.)
Density 0.819 - 0.823 g/cm3 [1112][3][6]

Refractive Index

1.424 - 1.425

[11(2]3][6]

logP (o/w)

2.19 - 2.63 (est.)

[11(31[5]

Water Solubility

2010 mg/L @ 25 °C (exp.)

[5]

Table 2: Phase Change and Thermodynamic Data for 2-Methyl-3-heptanol

Property Value Conditions Source(s)
Boiling Point 167.2-172 °C @ 760 mmHg [L112][31[5]16]
Melting Point -85 °C [1][3][4]

Flash Point 57 - 64.2 °C TCC [L1121131[5116]

Vapor Pressure

0.567 - 0.600 mmHg @ 25 °C (est.)

[11(2]31[5]

pKa

15.17 £ 0.20 Predicted

[3](6]

Experimental Protocols

Detailed experimental protocols for the determination of thermodynamic properties for 2-

Methyl-3-heptanol are not extensively published. However, standard methods for aliphatic

alcohols are applicable. The following sections describe generalized experimental

methodologies for determining key parameters.

Determination of Boiling Point

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.chemnet.com/cas/en/18720-62-2/2-Methyl-3-heptanol.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-heptanol
http://www.thegoodscentscompany.com/data/rw1437281.html
https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.chemnet.com/cas/en/18720-62-2/2-Methyl-3-heptanol.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9128079.htm
https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.chemnet.com/cas/en/18720-62-2/2-Methyl-3-heptanol.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9128079.htm
https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
http://www.thegoodscentscompany.com/data/rw1437281.html
http://www.thegoodscentscompany.com/data/rw1437281.html
https://www.benchchem.com/product/b094098?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.chemnet.com/cas/en/18720-62-2/2-Methyl-3-heptanol.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
http://www.thegoodscentscompany.com/data/rw1437281.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9128079.htm
https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-3-heptanol
https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.chemnet.com/cas/en/18720-62-2/2-Methyl-3-heptanol.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
http://www.thegoodscentscompany.com/data/rw1437281.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9128079.htm
https://wap.guidechem.com/dictionary/en/18720-62-2.html
https://www.chemnet.com/cas/en/18720-62-2/2-Methyl-3-heptanol.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
http://www.thegoodscentscompany.com/data/rw1437281.html
https://www.lookchem.com/ProductWholeProperty_LCPL289163.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9128079.htm
https://www.benchchem.com/product/b094098?utm_src=pdf-body
https://www.benchchem.com/product/b094098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The normal boiling point of a liquid is the temperature at which its vapor pressure equals the
standard atmospheric pressure (760 mmHg). A common laboratory method for its
determination is distillation.

Experimental Workflow: Boiling Point Determination by Distillation
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Apparatus Setup

1. Assemble distillation apparatus:
- Round-bottom flask
- Heating mantle
- Distillation head with thermometer
- Condenser
- Receiving flask

:

[2. Place a sample of 2-Methyl-3-heptanoD

and boiling chips into the flask.

'

[3. Position thermometer bulb just belovD

the side arm of the distillation head.

Measurement Procedure

'
(

'

'

. Observe the temperature as the quuitﬁ
6. Record the stable temperature at which
the liquid is actively boiling and
[7. Correct the observed boiling point for
a

G. Begin gentle heating of the sample.
heats and vapor begins to condense.
a constant drip rate is observed.
tmospheric pressure if not at 760 mmHg.

Result

v
Normal Boiling Point
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Sample Preparation

1. Introduce the sample into the
isoteniscope bulb.

'

2. Degas the sample by repeated
freezing and evacuating.

Measurement

3. Place the isoteniscope in a
thermostatically controlled bath.

4. Allow the system to reach
thermal equilibrium.

'

( 5. Adjust the external pressure until the )
m

anometer levels in the isoteniscope are equal.

'

6. Record the temperature and the
external pressure (which equals the vapor pressure).

Data Analysis

7. Repeat measurements at various
temperatures.

'

8. Plot In(P) vs 1/T to obtain the
Clausius-Clapeyron plot.

'

9. Determine the enthalpy of
vaporization from the slope.
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Vapor Pressure (Pvap) _
influences | Clausius-Clapeyron Equation
Temperature (T) influences | In(P2/P1) = - (AHvap/R) * (1/T2 - 1/T1) determines when Pvap = 1 atm Normal Boiling Point (Tboil)
is a key parameter in !
Enthalpy of Vaporization (AHvap)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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